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Compound of Interest

Compound Name: Carnidazole

Cat. No.: B1668451

These application notes provide a comprehensive overview of the use of carnidazole for the
treatment of trichomoniasis, caused by the protozoan parasite Trichomonas gallinae, in
pigeons (Columba livia). This document is intended for researchers, scientists, and drug
development professionals.

Introduction

Trichomoniasis, also known as "canker" in pigeons and "frounce" in birds of prey, is a parasitic
disease affecting the upper digestive and respiratory tracts of birds[1][2]. The causative agent,
Trichomonas gallinae, is a flagellated protozoan that is transmitted directly from bird to bird,
often from parents to their young during feeding[1]. Clinical signs can range from mild oral
plagues to severe caseous necrosis, leading to emaciation and death[2]. Carnidazole, a 5-
nitroimidazole derivative, is an antiprotozoal agent widely used for the effective treatment of
this condition in pigeons[3][4].

Mechanism of Action

Carnidazole is a nitroimidazole antimicrobial agent[4][5]. The precise mechanism of action of
nitroimidazoles against Trichomonas gallinae involves the reduction of their nitro group by
microbial nitroreductases within the parasite. This process results in the formation of cytotoxic
metabolites that bind to and disrupt the helical structure of the parasite's DNA, ultimately
leading to cell death[5].
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Safety and Toxicology

Carnidazole has a wide safety margin in pigeons. Studies have shown that the drug is well-
tolerated, with no adverse symptoms observed even at doses up to 32 times the recommended
therapeutic dose[5][6]. At these high dosages, vomiting may occur in some pigeons 3 to 6
hours after administration[5]. No adverse reactions have been reported with the proper
dosage[3].

Quantitative Data Summary

The following table summarizes the quantitative data on the dosage and efficacy of
carnidazole in treating trichomoniasis in pigeons.
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BENCHE

Route of Treatment _
Dosage o ] ] Efficacy Reference
Administration Duration
Highly effective;
cure in 8-12
10 mg per ) hours for light
) Oral (tablet) Single dose ) ) [7]
pigeon infections, 36-48
hours for heavy
infections.
87.5% efficacy in
10 mg/kg body ) )
) Oral Single dose naturally infected  [8]
weight )
pigeons.
20 mg/kg body ] Recommended
) Oral (tablet) Single dose ) [5109]
weight therapeutic dose.
10 mg per adult ] Standard
) Oral (tablet) Single dose [3][9][10][11]
pigeon treatment.
5 mg per young ] For weaned
) Oral (tablet) Single dose ) [9][10]
pigeon young birds.
10 mg per 5 consecutive Recommended
i Oral (tablet) [12]
pigeon days for treatment.
20 mg per Used for severe
] Oral - [13]
pigeon cases.

Experimental Protocols

Protocol 1: In Vivo Efficacy Evaluation of Carnidazole in

Pigeons

This protocol describes a method for evaluating the efficacy of carnidazole in pigeons naturally

or experimentally infected with Trichomonas gallinae.

1. Materials:

e Carnidazole tablets (10 mg)[7][9]
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Pigeons diagnosed with trichomoniasis

Control group of infected, untreated pigeons

Sterile cotton swabs

Microscope slides and coverslips

Phosphate-buffered saline (PBS)

Microscope

Bird scale for accurate weighing

Oral gavage tube (if not using tablets directly)
. Procedure:

Animal Selection and Acclimation:

[¢]

Select pigeons of a known age and weight.

[¢]

House the birds individually or in small groups with controlled temperature and lighting.

Provide ad-libitum access to feed and water.

[e]

o

Acclimate the birds to the housing conditions for at least 7 days before the start of the
experiment.

Diagnosis and Grouping:

o Confirm Trichomonas gallinae infection by microscopic examination of a wet mount of a
crop or throat swab in saline solution[1].

o Quantify the parasite load (e.g., using a scoring system from + to +++).
o Randomly assign the infected pigeons to a treatment group and a control group.

Treatment Administration:
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o Treatment Group: Administer a single oral dose of carnidazole at 10 mg/kg or 20 mg/kg
body weight[8][9][14]. Alternatively, a 10 mg tablet can be administered directly into the
beak[3]. For multi-day protocols, administer the specified dose for the indicated duration.

o Control Group: Administer a placebo (e.g., a sugar pill) or no treatment.

e Post-Treatment Monitoring:

o Observe the pigeons daily for clinical signs of trichomoniasis and any potential adverse
effects of the treatment.

o At specified time points post-treatment (e.g., 3, 7, and 14 days), collect crop/throat swabs
from all pigeons.

o Prepare wet mounts and examine them microscopically for the presence and motility of
Trichomonas gallinae.

o Record the parasite load for each bird at each time point.
3. Data Analysis:

» Calculate the efficacy of the treatment as the percentage of pigeons in the treatment group
that are negative for Trichomonas gallinae at the final time point.

o Compare the parasite loads between the treatment and control groups using appropriate
statistical tests (e.g., Mann-Whitney U test).

e Asuccessful treatment is defined as the complete elimination of the parasite from the treated
birds[8].

Diagrams
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Caption: Experimental workflow for evaluating carnidazole efficacy.
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Caption: Proposed mechanism of action of carnidazole in T. gallinae.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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